methyl 3-(N-(4-chlorophenyl)-N-(2-((3-methoxyphenyl)amino)-2-oxoethyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-chlorophenyl)-[2-(3-methoxyanilino)-2-oxoethyl]sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C21H19ClN2O6S2/c1-29-17-5-3-4-15(12-17)23-19(25)13-24(16-8-6-14(22)7-9-16)32(27,28)18-10-11-31-20(18)21(26)30-2/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: DWRHXRULUXPLAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN(C2=CC=C(C=C2)Cl)S(=O)(=O)C3=C(SC=C3)C(=O)OC
• Molecular Formula: C21H19ClN2O6S2
• Molecular Weight: 495.0 g/mol

Description

Methyl 3-(N-(4-chlorophenyl)-N-(2-((3-methoxyphenyl)amino)-2-oxoethyl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C21H19ClN2O6S2 and its molecular weight is 494.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• New Routes to Functionalized Thiophenes : Research into thiophene derivatives has uncovered new synthetic routes offering high yields and showcasing the versatility of these compounds in organic synthesis. For instance, the transformation of methyl 3-hydroxythiophene-2-carboxylate into various alkyl ethers and their subsequent applications demonstrate the chemical's utility in producing thiophene-based compounds with potential industrial and pharmaceutical applications (Corral & Lissavetzky, 1984).

• Anticonvulsant Properties of Enaminones : Studies on the crystal structures of anticonvulsant enaminones related to the queried chemical structure have provided insights into their potential pharmacological applications. These findings highlight the importance of hydrogen bonding and molecular conformation in the activity of such compounds (Kubicki, Bassyouni, & Codding, 2000).

• One-Pot Synthesis Techniques : The development of one-pot synthesis methods for tetrasubstituted thiophenes underscores the efficiency and economic viability of producing complex thiophene derivatives. Such methodologies are crucial for advancing the synthesis of thiophene-based molecules for various scientific and industrial applications (Sahu et al., 2015).

• Genotoxic and Carcinogenic Potentials : Research assessing the genotoxic and carcinogenic potentials of thiophene derivatives, including studies on methyl 3-amino-4-methylthiophene-2-carboxylate, a compound structurally related to the queried chemical, has important implications for understanding the safety profiles of thiophene-based pharmaceuticals and chemicals. Such studies are integral to regulatory evaluations and the safe development of new compounds (Lepailleur et al., 2014).

• Applications in Dyeing Polyester Fibres : The synthesis and application of thiophene derivatives in the production of disperse dyes for polyester fibers illustrate the chemical's utility in the textile industry. These dyes, characterized by their colorfastness and application techniques, showcase the role of thiophene derivatives in developing new materials with specific properties for industrial use (Iyun et al., 2015).